N-{1-[(4-chloro-2-nitrophenyl)amino]propan-2-yl}-3,5-dimethoxybenzamide

• IUPAC Name: N-[1-(4-chloro-2-nitroanilino)propan-2-yl]-3,5-dimethoxybenzamide
• InChI: InChI=1S/C18H20ClN3O5/c1-11(10-20-16-5-4-13(19)8-17(16)22(24)25)21-18(23)12-6-14(26-2)9-15(7-12)27-3/h4-9,11,20H,10H2,1-3H3,(H,21,23)
• InChI Key: WSKSQCYQAPQTEQ-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC1=C(C=C(C=C1)Cl)[N+](=O)[O-])NC(=O)C2=CC(=CC(=C2)OC)OC
• Molecular Formula: C18H20ClN3O5
• Molecular Weight: 393.8 g/mol

Description

N-{1-[(4-chloro-2-nitrophenyl)amino]propan-2-yl}-3,5-dimethoxybenzamide is a complex organic compound characterized by its unique chemical structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-{1-[(4-chloro-2-nitrophenyl)amino]propan-2-yl}-3,5-dimethoxybenzamide typically involves multiple steps. One common method starts with the reaction of 4-chloro-2-nitroaniline with 2-bromo-1-phenylpropan-1-one under basic conditions to form an intermediate. This intermediate is then reacted with 3,5-dimethoxybenzoyl chloride in the presence of a base to yield the final product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and purification processes to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

N-{1-[(4-chloro-2-nitrophenyl)amino]propan-2-yl}-3,5-dimethoxybenzamide can undergo various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group under specific conditions.

Reduction: The compound can be reduced to form different derivatives.

Substitution: The chloro group can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium methoxide or potassium tert-butoxide.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, reduction of the nitro group can yield an amino derivative, while substitution of the chloro group can produce various substituted benzamides.

Scientific Research Applications

N-{1-[(4-chloro-2-nitrophenyl)amino]propan-2-yl}-3,5-dimethoxybenzamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-{1-[(4-chloro-2-nitrophenyl)amino]propan-2-yl}-3,5-dimethoxybenzamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-{1-[(4-nitrophenyl)amino]propan-2-yl}-3,5-dimethoxybenzamide
• N-{1-[(4-chloro-2-nitrophenyl)amino]propan-2-yl}-4-methoxybenzamide

Uniqueness

N-{1-[(4-chloro-2-nitrophenyl)amino]propan-2-yl}-3,5-dimethoxybenzamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.